Cas no 59083-36-2 (4-Piperidinemethanol,4-phenyl-1-(phenylmethyl)-)

• Product Name: 4-Piperidinemethanol,4-phenyl-1-(phenylmethyl)-
• CAS No: 59083-36-2
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 377587
• PubChem ID: 96793
• Update Time: 2025-04-19

4-Piperidinemethanol,4-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol,4-phenyl-1-(phenylmethyl)-
• 1-benzyl-4-phenylpiperidine-4-methanol
• (1-benzyl-4-phenyl-piperidin-4-yl)-methanol
• 1-benzyl-4-(hydroxymethyl)-4-phenylpiperidine
• 1-benzyl-4-hydroxymethyl-4-phenylpiperidine
• 1-benzyl-4-hydroxymethyl-4-phenyl-piperidine
• 1-Benzyl-4-phenylpiperidin-4-methanol
• AC1L3X8C
• AC1Q7CF4
• CHEMBL59910
• CTK5A9400
• KST-1A6462
• NSC89589
• SureCN2789160
• SCHEMBL2789160
• DTXSID80207818
• NS00034075
• EINECS 261-592-6
• NSC 89589
• NSC-89589
• 59083-36-2

• Inchi： 1S/C19H23NO/c21-16-19(18-9-5-2-6-10-18)11-13-20(14-12-19)15-17-7-3-1-4-8-17/h1-10,21H,11-16H2
• InChI Key： BAWRMFFOXIGBQM-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CC=2)CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 281.17809
• Monoisotopic Mass: 281.177964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 3.3

Experimental Properties

• Density: 1.094
• Boiling Point: 414.5°C at 760 mmHg
• Flash Point: 195.6°C
• Refractive Index: 1.586
• PSA: 23.47
• LogP: 3.15060